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Metrafenone, a benzophenone fungicide, is a key active ingredient in the management of

powdery mildew across a variety of crops. Its primary mode of action involves the inhibition of

mycelial growth, leaf penetration, haustoria formation, and sporulation.[1] While Metrafenone
is available in different formulations, the suspension concentrate (SC) is the most

predominantly studied and commercially available, often marketed under the brand name

Vivando®.[2][3][4] This guide provides a comprehensive comparison of the field efficacy of

Metrafenone, focusing on the well-documented SC formulation and offering insights into the

characteristics of other potential formulations.

Performance of Metrafenone Suspension
Concentrate (SC) in Field Trials
Field studies have consistently demonstrated the high efficacy of Metrafenone suspension

concentrate (SC) formulations in controlling powdery mildew on various crops, particularly

grapes and cucurbits.[5] The SC formulation contains 500 g/L of Metrafenone and has shown

disease control comparable to industry standards.[5]

Table 1: Summary of Metrafenone SC Formulation Efficacy in Field Trials
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Crop
Target
Pathogen

Application
Rate

Efficacy Reference

Grapes

Erysiphe necator

(Powdery

Mildew)

20 mL

product/100L

water (dilute)

"+++" (very

effective)
[5][6]

Grapes

Erysiphe necator

(Powdery

Mildew)

0.34 kg ai/ha (3

applications)

Significant

reduction in

disease

incidence

[3]

Cucurbits

Podosphaera

xanthii (Powdery

Mildew)

150-300 mL

product/ha
Good efficacy [5]

It is important to note that instances of reduced efficacy have been reported in specific regions,

such as Northern Italy, which were attributed to the development of pathogen resistance rather

than a failure of the formulation itself.[7]

Experimental Protocols for Field Evaluation
The assessment of fungicide efficacy in field trials follows a structured methodology to ensure

reliable and comparable results. The following protocol outlines a typical experimental design

for evaluating Metrafenone SC formulations.

Experimental Design
Trial Layout: Randomized Complete Block Design (RCBD) with multiple replications (typically

3-4) to minimize the effects of field variability.

Plot Size: Standardized plot sizes are used, with treatments applied to designated areas.

Control Groups: Inclusion of an untreated control group is essential for baseline comparison.

A standard fungicide with known efficacy against the target pathogen is often included as a

positive control.

Treatment Application
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Formulation: Metrafenone Suspension Concentrate (SC), typically at a concentration of 500

g/L.

Application Equipment: Motorized knapsacks or tractor-mounted sprayers equipped with

calibrated nozzles to ensure uniform coverage.[3]

Application Volume: Varies depending on the crop and growth stage, generally ranging from

300 to 700 liters per hectare.[3]

Application Timing: Applications are typically initiated prior to disease onset (preventative) or

at the first signs of disease (curative). The timing often coincides with specific crop growth

stages, such as early or late flowering.[5]

Application Frequency: Multiple applications are common, with intervals of 6 to 8 days,

depending on disease pressure and environmental conditions.[3]

Data Collection and Analysis
Disease Assessment: Disease incidence and severity are periodically assessed on leaves,

stems, and fruit. This is often done by visual estimation of the percentage of tissue affected

by the pathogen.

Yield Data: At the end of the growing season, crop yield and quality parameters are

measured to determine the impact of the fungicide treatments.

Residue Analysis: Samples of the harvested crop may be collected for residue analysis to

ensure compliance with regulatory limits. Analytical methods such as QuEChERS and

Method 535/3 are commonly used for this purpose.[3]

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine significant differences between treatments.

Experimental Workflow Diagram
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Caption: Workflow of a typical field trial for evaluating fungicide efficacy.
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Formulation Comparison: Suspension Concentrate
(SC) vs. Emulsifiable Concentrate (EC)
While direct comparative field data for different Metrafenone formulations is not publicly

available, understanding the general characteristics of SC and Emulsifiable Concentrate (EC)

formulations can provide valuable insights for researchers.

Table 2: General Comparison of SC and EC Formulations

Characteristic
Suspension Concentrate
(SC)

Emulsifiable Concentrate
(EC)

Composition
Solid active ingredient

dispersed in water.

Liquid active ingredient

dissolved in a solvent with

emulsifiers.

Solvent
Water-based, generally lower

phytotoxicity risk.

Organic solvent-based, may

have higher phytotoxicity risk.

Stability
Can be prone to settling over

time, requires good agitation.

Generally good stability, but

can be sensitive to

temperature fluctuations.

Handling

No dust, non-flammable,

generally considered safer for

applicators.

Flammable solvent, potential

for odor and skin irritation.

Tank Mixing
Generally compatible with

other formulations.

Can sometimes cause

flocculation of other tank-mix

partners.

Efficacy
Can be enhanced with built-in

adjuvants.

Good coverage and spreading

due to solvent and emulsifiers.

In conclusion, the suspension concentrate formulation of Metrafenone has been extensively

evaluated and proven to be highly effective for the control of powdery mildew in various crops.

While a direct comparison with other formulations like emulsifiable concentrates in field trials is

not readily available in the public domain, the inherent properties of SC formulations, such as

their water-based nature and safety profile, make them a widely adopted choice in modern
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agriculture. Future research comparing the field performance of different Metrafenone
formulations would be beneficial to further optimize disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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